Cas no 2229633-58-1 (3-amino-2-(6-bromopyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol
• CAS No: 2229633-58-1
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6000426
• PubChem ID: 165680711
• Update Time: 2025-10-20

3-amino-2-(6-bromopyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol
• EN300-1918745
• 2229633-58-1

• Inchi： 1S/C8H11BrN2O/c9-8-3-1-2-7(11-8)6(4-10)5-12/h1-3,6,12H,4-5,10H2
• InChI Key： LWYPAECPJQYAFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CO)CN)=N1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol

Introduction to 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol (CAS No: 2229633-58-1)

3-amino-2-(6-bromopyridin-2-yl)propan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2229633-58-1, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol consists of a propyl chain linked to an amino group at one end and a brominated pyridine ring at the other, making it a versatile intermediate for synthesizing more complex molecules.

The relevance of this compound is underscored by its role in the development of novel therapeutic agents. In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate biological pathways associated with various diseases. 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol stands out as a promising candidate due to its ability to serve as a building block for constructing pharmacophores that interact with biological targets. Its dual functionality, combining both an amino group and a brominated pyridine moiety, allows for diverse chemical modifications, enabling the design of molecules with tailored properties.

One of the most compelling aspects of 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol is its potential in the field of oncology. Recent studies have highlighted the importance of pyridine-based compounds in developing anticancer agents. The bromine substituent on the pyridine ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in drug synthesis. Furthermore, the presence of an amino group provides a site for further functionalization, allowing chemists to introduce additional pharmacological motifs. This dual reactivity has been exploited in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells.

In addition to its oncological applications, 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol has shown promise in addressing inflammatory and immunological disorders. The bromopyridine scaffold is known to exhibit immunomodulatory effects, making it a valuable component in designing drugs that can modulate immune responses. For instance, researchers have explored derivatives of this compound as potential inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory processes. By leveraging the structural features of 3-amino-2-(6-bromopyridin-2-yl)propan-1-ol, scientists have been able to develop molecules that selectively inhibit JAK enzymes, thereby reducing inflammation without compromising other immune functions.

The synthesis and characterization of 3-amino-2-(6-bromopyridin-2-yloxy)propanal (a related derivative) have provided valuable insights into the reactivity and versatility of this class of compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and understand its conformational dynamics. These studies have not only confirmed the structural integrity of the compound but also revealed new synthetic pathways for its derivatives. The ability to fine-tune the electronic properties of the bromopyridine ring through substitution at various positions has opened up avenues for designing molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has taken notice of these advancements, leading to increased investment in research focused on 3-amino-[4-(6-bromopyridin)]butanone derivatives. Companies are actively seeking novel compounds that can be developed into next-generation therapeutics. The ease with which 3-amino-[4-(6-bromopyridin)]butanone derivatives can be modified makes them ideal candidates for structure-based drug design. By incorporating additional functional groups or altering the substitution pattern on the pyridine ring, chemists can generate libraries of compounds for high-throughput screening (HTS). This approach has been successful in identifying lead compounds that exhibit potent activity against various biological targets.

Another area where 3-amino-[4-(6-bromopyridin)]butanone derivatives have made significant contributions is in neurodegenerative disease research. Parkinson's disease and Alzheimer's disease are two neurodegenerative disorders that have seen considerable progress due to the development of small-molecule inhibitors targeting specific pathological mechanisms. The bromopyridine moiety has been found to interact with dopamine receptors and amyloid-beta plaques, suggesting its potential as a therapeutic agent. Researchers are currently exploring how modifications to this scaffold can enhance its efficacy and reduce side effects, with hopes of translating these findings into clinical trials.

The environmental impact of synthesizing and utilizing 3-amino-[4-(6-bromopyridin)]butanone derivatives is also a subject of interest. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that employ transition metals or organocatalysts have been investigated as alternatives to traditional synthetic approaches. These methods not only improve yield but also enhance selectivity, reducing the formation of unwanted byproducts. Such advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 4-[[(amino)methyl](6-bromopyridin)]butanal derivatives represent a fascinating class of compounds with broad applications in medicine and biotechnology. Their unique structural features make them valuable intermediates for synthesizing complex molecules with therapeutic potential. As research continues to uncover new biological targets and synthetic strategies, 4-[[(amino)methyl](6-bromopyridin)]butanal derivatives will undoubtedly play a pivotal role in shaping the future of drug discovery and development.